Cas no 1250997-43-3 (2-Amino-6-methoxy-benzoic acid)

• Product Name: 2-Amino-6-methoxy-benzoic acid
• CAS No: 1250997-43-3
• MF: C₁₂H₂₀N₄O₃
• MW: 268.312202453613
• MDL: MFCD17017142
• CID: 3161597
• PubChem ID: 71305788
• Update Time: 2025-04-21

2-Amino-6-methoxy-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-methoxy-benzoic acid
• 3-Hydroxymethyl-7,8-dihydro-4h,6h-1,2,5,8a-tetraaza-azulene-5-carboxylic acid tert-butyl ester
• tert-butyl 3-(hydroxymethyl)-4,6,7,8-tetrahydrotriazolo[1,5-a][1,4]diazepine-5-carboxylate
• W19227
• DTXSID901105634
• 3-Hydroxymethyl-7,8-Dihydro-4H,6H-1,2,5,8A-Tetraaza-Azulene-5-Carboxylic Acid Tert-Butyl Ester(WX140082)
• 4H-[1,2,3]Triazolo[1,5-a][1,4]diazepine-5(6H)-carboxylic acid, 7,8-dihydro-3-(hydroxymethyl)-, 1,1-dimethylethyl ester
• tert-Butyl3-(hydroxymethyl)-7,8-dihydro-4H-[1,2,3]triazolo[1,5-a][1,4]diazepine-5(6H)-carboxylate
• tert-butyl 3-(hydroxymethyl)-4H,5H,6H,7H,8H-[1,2,3]triazolo[1,5-a][1,4]diazepine-5-carboxylate
• 1250997-43-3
• AKOS027428959
• tert-Butyl 3-(hydroxymethyl)-7,8-dihydro-4H-[1,2,3]triazolo[1,5-a][1,4]diazepine-5(6H)-carboxylate
• AS-74561

• MDL： MFCD17017142
• Inchi： 1S/C12H20N4O3/c1-12(2,3)19-11(18)15-5-4-6-16-10(7-15)9(8-17)13-14-16/h17H,4-8H2,1-3H3
• InChI Key： QCLNGWUNMVHGGS-UHFFFAOYSA-N
• SMILES： O(C(N1CC2=C(CO)N=NN2CCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.15354051g/mol
• Monoisotopic Mass: 268.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 80.5Ų